![molecular formula C16H12N2O4S B2681589 2-(Phenylmethoxycarbonylamino)-1,3-benzothiazole-6-carboxylic acid CAS No. 2274342-41-3](/img/structure/B2681589.png)
2-(Phenylmethoxycarbonylamino)-1,3-benzothiazole-6-carboxylic acid
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Description
The compound “2-(Phenylmethoxycarbonylamino)-1,3-benzothiazole-6-carboxylic acid” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), in this case, a benzene ring fused with a thiazole ring . The molecule also contains a carboxylic acid group (-COOH), an amine group (-NH2), and a methoxycarbonyl group (-COOCH3) attached to a phenyl ring .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The presence of these groups would likely result in a highly polar molecule with potential for hydrogen bonding .Chemical Reactions Analysis
The compound contains several functional groups that could undergo a variety of chemical reactions. The carboxylic acid group could participate in acid-base reactions, esterification, or amide formation. The amine group could undergo reactions like alkylation, acylation, or condensation with carbonyl compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. It’s likely to be solid at room temperature, and its solubility would depend on the solvent used. The compound is likely to be soluble in polar solvents due to its polar functional groups .Mechanism of Action
Without specific context or application, it’s difficult to determine the mechanism of action for this compound. If it’s intended for use as a drug, the mechanism would depend on the biological target. If it’s intended for use in materials science, the mechanism might relate to its interactions with other substances in a mixture .
Properties
IUPAC Name |
2-(phenylmethoxycarbonylamino)-1,3-benzothiazole-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O4S/c19-14(20)11-6-7-12-13(8-11)23-15(17-12)18-16(21)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)(H,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCHAUGUZXXGDKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=NC3=C(S2)C=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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